N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide

• IUPAC Name: N-[2-(N-methylanilino)ethyl]naphthalene-2-sulfonamide
• InChI: InChI=1S/C19H20N2O2S/c1-21(18-9-3-2-4-10-18)14-13-20-24(22,23)19-12-11-16-7-5-6-8-17(16)15-19/h2-12,15,20H,13-14H2,1H3
• InChI Key: LUGZDTFDPWMQKM-UHFFFAOYSA-N
• Canonical SMILES: CN(CCNS(=O)(=O)C1=CC2=CC=CC=C2C=C1)C3=CC=CC=C3
• Molecular Formula: C19H20N2O2S
• Molecular Weight: 340.4 g/mol

Description

N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide, also known as MEN 11107, is a sulfonamide derivative that has been widely studied for its potential therapeutic applications. This compound has shown promise as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and neurological disorders.

Mechanism of Action

The exact mechanism of action of N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide 11107 is not fully understood. However, it has been suggested that N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide 11107 exerts its cytotoxic and anti-inflammatory effects by inhibiting the activity of certain enzymes and proteins involved in these processes. For example, N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide 11107 has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. In addition, N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide 11107 has been shown to inhibit the activity of NF-κB, a transcription factor involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide 11107 has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide 11107 induces cell cycle arrest and apoptosis in cancer cells. In addition, N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide 11107 has been shown to inhibit the migration and invasion of cancer cells. Furthermore, N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide 11107 has been shown to reduce the production of pro-inflammatory cytokines in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the advantages of N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide 11107 is its broad spectrum of activity against various cancer cell lines and its potential therapeutic applications for the treatment of various diseases. However, one of the limitations of N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide 11107 is its limited solubility in water, which can make it difficult to administer in vivo. Furthermore, the exact mechanism of action of N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide 11107 is not fully understood, which can make it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide 11107. One area of research is the optimization of its therapeutic potential by identifying its molecular targets and developing more potent analogs. Another area of research is the development of novel drug delivery systems to improve its solubility and bioavailability. Furthermore, the potential use of N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide 11107 as a diagnostic tool for cancer and other diseases is an area of research that warrants further investigation.

Scientific Research Applications

N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide 11107 has been extensively studied for its potential therapeutic applications. It has been shown to exhibit cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer. In addition, N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide 11107 has demonstrated anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide 11107 has shown promising results in preclinical studies for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.